Cas no 2228840-59-1 (4-(5-chlorofuran-2-yl)butanal)

• Product Name: 4-(5-chlorofuran-2-yl)butanal
• CAS No: 2228840-59-1
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 5975386
• PubChem ID: 165633997
• Update Time: 2025-10-29

4-(5-chlorofuran-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorofuran-2-yl)butanal
• EN300-2003133
• 2228840-59-1

• Inchi： 1S/C8H9ClO2/c9-8-5-4-7(11-8)3-1-2-6-10/h4-6H,1-3H2
• InChI Key： KKDXFXNOSBUTBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCCC=O)O1

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Additional information on 4-(5-chlorofuran-2-yl)butanal

Comprehensive Overview of 4-(5-chlorofuran-2-yl)butanal (CAS No. 2228840-59-1): Properties, Applications, and Industry Insights

4-(5-chlorofuran-2-yl)butanal (CAS No. 2228840-59-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated furan derivative combines a reactive aldehyde group with a heterocyclic core, making it a versatile intermediate for synthesizing complex molecules. With the growing demand for high-value fine chemicals, this compound has emerged as a subject of interest in drug discovery and material science applications.

The molecular structure of 4-(5-chlorofuran-2-yl)butanal features a furan ring substituted with a chlorine atom at the 5-position, linked to a butanal chain. This arrangement provides multiple reactive sites for chemical modifications, a property highly valued in medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the prevalence of furan moieties in many FDA-approved drugs and natural products.

Recent studies highlight the compound's relevance in developing sustainable chemistry solutions. As industries shift toward green synthesis methods, 4-(5-chlorofuran-2-yl)butanal has shown promise in catalyzed reactions that minimize waste and energy consumption. Its compatibility with flow chemistry systems and microwave-assisted synthesis makes it attractive for modern process optimization strategies.

From a commercial perspective, the global market for specialty chemicals like 4-(5-chlorofuran-2-yl)butanal is projected to grow significantly, driven by increasing R&D investments in personalized medicine and precision agriculture. Analytical techniques such as HPLC purification and NMR characterization are essential for ensuring the compound's quality, particularly for GMP-grade applications in pharmaceutical development.

Safety considerations for handling 4-(5-chlorofuran-2-yl)butanal follow standard laboratory protocols for organic synthesis. While not classified as hazardous under current regulations, proper chemical storage conditions and PPE requirements should be observed. The compound's stability profile makes it suitable for long-term storage when kept away from strong oxidizers and moisture.

Innovative applications continue to emerge for this chemical entity. In material science, researchers are exploring its use as a precursor for functional polymers with specific electronic properties. The chlorofuran moiety may contribute to developing novel conductive materials or sensor components, aligning with current trends in smart material development.

For synthetic chemists, the aldehyde functionality in 4-(5-chlorofuran-2-yl)butanal offers numerous derivatization opportunities, including reductive amination and Wittig reactions. These transformations are crucial for creating structure-activity relationships in drug discovery programs. Recent publications demonstrate its utility in constructing heterocyclic scaffolds common to many kinase inhibitors and antimicrobial agents.

The analytical characterization of CAS No. 2228840-59-1 typically involves spectroscopic techniques such as FT-IR for functional group identification and mass spectrometry for purity assessment. These quality control measures ensure reliable performance in downstream applications, particularly when used as a pharmaceutical intermediate in multistep syntheses.

Environmental considerations for 4-(5-chlorofuran-2-yl)butanal include proper waste disposal procedures and evaluation of its biodegradation profile. As regulatory frameworks for chemical sustainability become more stringent, manufacturers are developing improved synthetic routes that enhance atom economy while reducing the environmental footprint of production processes.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a ligand precursor in catalytic systems. The unique electronic properties of the chlorofuran ring could enable novel applications in asymmetric synthesis or photocatalysis, areas experiencing rapid growth in contemporary organic chemistry.